- 5-HT2A AGONISTS FOR USE IN TREATMENT OF DEPRESSION, United States, , ,
Cas no 950846-26-1 ((4-Bromo-2,5-dimethoxyphenyl)boronic acid)
950846-26-1 structure
Product Name:(4-Bromo-2,5-dimethoxyphenyl)boronic acid
CAS No:950846-26-1
MF:C8H10BBrO4
MW:260.877602100372
MDL:MFCD07778019
CID:1040231
Update Time:2024-10-25
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2,5-dimethoxyphenyl)boronic acid
- 4-BROMO-2,5-DIMETHOXYPHENYLBORONIC ACID
- B-(4-Bromo-2,5-dimethoxyphenyl)boronic acid (ACI)
- (4-Bromo-2,5-dimethoxyphenyl)boronicacid
-
- MDL: MFCD07778019
- Inchi: 1S/C8H10BBrO4/c1-13-7-4-6(10)8(14-2)3-5(7)9(11)12/h3-4,11-12H,1-2H3
- InChI Key: VFSKPPVNGHKIFE-UHFFFAOYSA-N
- SMILES: BrC1C(OC)=CC(B(O)O)=C(OC)C=1
Computed Properties
- Exact Mass: 259.98600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 58.92000
- LogP: 0.14610
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 096680-5g |
(4-Bromo-2,5-dimethoxyphenyl)boronic acid, 95+% |
950846-26-1 | 95+% | 5g |
$625.00 | 2023-09-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 096680-250mg |
(4-Bromo-2,5-dimethoxyphenyl)boronic acid |
950846-26-1 | 95+% | 250mg |
3072.0CNY | 2021-08-04 | |
| Matrix Scientific | 096680-1g |
(4-Bromo-2,5-dimethoxyphenyl)boronic acid, 95+% |
950846-26-1 | 95+% | 1g |
$210.00 | 2023-09-10 | |
| Matrix Scientific | 096680-500mg |
(4-Bromo-2,5-dimethoxyphenyl)boronic acid, 95+% |
950846-26-1 | 95+% | 500mg |
$137.00 | 2023-09-10 | |
| abcr | AB154237-250 mg |
4-Bromo-2,5-dimethoxyphenylboronic acid, 95%; . |
950846-26-1 | 95% | 250 mg |
€183.70 | 2023-07-20 | |
| abcr | AB154237-1 g |
4-Bromo-2,5-dimethoxyphenylboronic acid, 95%; . |
950846-26-1 | 95% | 1 g |
€424.50 | 2023-07-20 | |
| abcr | AB154237-5 g |
4-Bromo-2,5-dimethoxyphenylboronic acid, 95%; . |
950846-26-1 | 95% | 5 g |
€1,043.30 | 2023-07-20 | |
| TRC | B688998-25mg |
4-Bromo-2,5-dimethoxyphenylboronic acid |
950846-26-1 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B688998-50mg |
4-Bromo-2,5-dimethoxyphenylboronic acid |
950846-26-1 | 50mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B688998-100mg |
4-Bromo-2,5-dimethoxyphenylboronic acid |
950846-26-1 | 100mg |
$ 138.00 | 2023-04-18 |
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 20 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; -78 °C → rt; 20 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
1.2 Reagents: Triisopropyl borate ; -78 °C; -78 °C → rt; 20 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; -78 °C → rt
1.3 Reagents: Monopotassium phosphate Solvents: Water ; pH 6
1.2 Reagents: Trimethyl borate ; -78 °C; -78 °C → rt
1.3 Reagents: Monopotassium phosphate Solvents: Water ; pH 6
Reference
- 2-Amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine derivatives as HSP-90 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
Reference
- Synthesis of penta-p-phenylenes with oligo(ethylene glycol) side chains, Tetrahedron Letters, 2007, 48(35), 6075-6079
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 20 min, -78 °C
1.2 Reagents: Triisopropyl borate ; 24 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, rt
1.2 Reagents: Triisopropyl borate ; 24 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, rt
Reference
- Aryl Trihydroxyborate Salts: Thermally Unstable Species with Unusual Gelation Abilities, Journal of Organic Chemistry, 2011, 76(20), 8501-8507
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -60 °C; 1 d, rt
1.2 Reagents: Triisopropyl borate ; 2 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 Reagents: Triisopropyl borate ; 2 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
- Side functionalization of diboronic acid precursors for covalent organic frameworks, CrystEngComm, 2013, 15(11), 2067-2075
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Raw materials
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Preparation Products
(4-Bromo-2,5-dimethoxyphenyl)boronic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
950846-26-1 ((4-Bromo-2,5-dimethoxyphenyl)boronic acid) Related Products
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